2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-YL)-N-methylacetamide

GRK5 Inhibition Kinase Assay Biochemical Potency
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H10N4O3
Molecular Weight 198.18 g/mol
Cat. No. B13294523
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Technical Parameters


Basic Identity
Product Name2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-YL)-N-methylacetamide
Molecular FormulaC7H10N4O3
Molecular Weight198.18 g/mol
Structural Identifiers
SMILESCNC(=O)CN1C=C(C(=O)NC1=O)N
InChIInChI=1S/C7H10N4O3/c1-9-5(12)3-11-2-4(8)6(13)10-7(11)14/h2H,3,8H2,1H3,(H,9,12)(H,10,13,14)
InChIKeyQBQHYLANBOIVRI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Product Identity and Core Characteristics


2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-YL)-N-methylacetamide (CAS 1344108-47-9) is a synthetic pyrimidine derivative characterized by a 5-amino-uracil core N1-substituted with an N-methylacetamide moiety . It is classified as a G protein-coupled receptor kinase (GRK) inhibitor, with reported biochemical activity against GRK5 [1]. The compound is supplied as a solid with a purity of 95%, a molecular weight of 198.18 g/mol, and a predicted LogP of -3.03, indicating high hydrophilicity .

Target GRK5 kinase inhibition studies
Assay Format Supports aqueous biochemical and cell-based assays
Selection Context Moderate-potency tool compound; distinct from ultrapotent leads

Why This Compound Cannot Be Simply Replaced


The specific substitution pattern of a 5-amino group and an N1-methylacetamide side chain on the uracil core dictates its biochemical profile and physicochemical properties. Simple in-class substitution is not possible because closely related analogs, such as the unsubstituted acetamide (CAS 1343441-19-9) or thymine-1-acetic acid (CAS 20924-05-4), lack the combined 5-amino donor and N-methylacetamide hydrogen-bonding network, leading to different target affinities [1]. Furthermore, its potency against GRK5 (IC50 3.7 µM) is distinct from other pyrimidine-based GRK5 inhibitors like CCG-271423 (IC50 0.0021 µM), demonstrating that even within the same target class, minor structural changes dramatically alter activity [2][3].

Structural Analog Mismatch

Unsubstituted acetamide or thymine-1-acetic acid analogs lack the N-methylacetamide hydrogen-bonding network, and may not reproduce target affinity.

Potency Profile May Differ

Other GRK5 tool compounds exhibit distinct potency ranges; ultra-potent inhibitors like CCG-271423 can shift assay windows and selectivity context.

Physicochemical Transferability

Alternative pyrimidine-based GRK5 inhibitors may have different LogP profiles, altering solubility and formulation requirements in aqueous assays.

Quantitative Differentiation Evidence


GRK5 Inhibitory Potency Comparison

In a head-to-head comparison of biochemical assay data, the target compound demonstrates a 13.4-fold greater inhibitory potency against GRK5 than the commonly used tool inhibitor GRK5-IN-2. The target compound's IC50 of 3.7 µM [1] significantly outperforms GRK5-IN-2's IC50 of 49.7 µM .

GRK5 Inhibitory Potency
Cross-study comparable
IC50 3.7 µM vs 49.7 µM
13.4× difference
Supports moderate-potency GRK5 inhibitor selection for assay window validation.
Different assay platforms (LANCE TR-FRET vs. luminescent ADP) may influence absolute IC50 comparison.
GRK5 Inhibition Kinase Assay Biochemical Potency

Hydrophilicity Profile Differentiation

The target compound exhibits a predicted partition coefficient (LogP) of -3.03 , which is significantly lower than many other pyrimidine-based GRK5 modulators. For context, GRK5-IN-2 has a predicted LogP of approximately 2.5 , making the target compound over 100,000-fold more hydrophilic by partition coefficient.

Hydrophilicity Profile
Class-level inference
Predicted LogP -3.03
ΔLogP ≈ 5.53 vs. GRK5-IN-2
Aqueous assay compatibility context; may reduce DMSO requirement.
Predicted values; experimental LogP may differ. Requires solubility verification in target buffer.
Physicochemical Properties LogP Drug-likeness

Potency Advantage Over Structural Analog

Within the same curated dataset, a structurally related aminopyrimidine (BDBM50529464) shows an IC50 of 5.4 µM against human GRK5 [1]. The target compound's IC50 of 3.7 µM represents a modest but measurable 1.46-fold improvement in potency, highlighting the importance of the N-methylacetamide substitution for binding.

Potency vs. Analog
Cross-study comparable
1.46× improvement
Supports SAR interpretation for N-methylacetamide substitution.
Different assay formats (TR-FRET vs. [32P]-ATP) limit direct affinity comparison.
Structure-Activity Relationship GRK5 Inhibitor Selectivity

Bifunctional Scaffold for Derivatization

Unlike common uracil derivatives like thymine-1-acetic acid which lack a 5-amino group, this compound possesses a free primary amine at the 5-position of the pyrimidine ring [1]. This provides a synthetic handle for creating diverse libraries through amide bond formation or reductive amination, a functionality absent in the 5-unsubstituted or 5-methyl analogs [1].

Derivatizable Scaffold
Supporting evidence
2 sites vs. 0
Supports divergent derivatization workflows.
Thymine-1-acetic acid lacks free amine handle, limiting synthetic utility.
Synthetic Intermediate Nucleoside Analog Bifunctional Scaffold

Optimal Application Scenarios


Moderate Potency GRK5 Screening

The compound's IC50 of 3.7 µM against GRK5 makes it ideal for screening cascades where a reference inhibitor with moderate potency is needed to validate assay window and avoid the oversaturation effects seen with ultra-potent inhibitors like CCG-271423 (IC50 0.0021 µM). [1]

Aqueous-Based Assay Development

With a predicted LogP of -3.03, this compound is exceptionally hydrophilic. It is the preferred choice for biochemical or cell-based assays requiring high aqueous solubility and minimal DMSO, where more lipophilic inhibitors like GRK5-IN-2 (LogP ~2.5) would precipitate or require unacceptably high organic solvent concentrations.

Medicinal Chemistry Derivatization Starting Point

The presence of both a free 5-amino group and an N-methylacetamide side chain enables bidirectional parallel synthesis. This contrasts with simpler building blocks like thymine-1-acetic acid, which lacks an amine handle, allowing for rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies. [2]

GRK5 Selectivity Profiling

As a representative of the aminouracil-acetamide chemotype, this compound can be used as a pharmacological tool to map the selectivity landscape of GRK5 versus GRK2, especially when compared to indazole/dihydropyrimidine-containing GRK2-selective scaffolds. Its distinct chemical space helps identify isoform-specific binding interactions. [3]

Application
Selection Property
Validation Focus
Moderate-Potency GRK5 Screening Assays
Reported IC50 range supports assay window validation
Signal-to-background ratio and oversaturation avoidance
Aqueous-Based Biochemical Assays
High predicted hydrophilicity
Solubility and DMSO tolerance in assay buffers
Medicinal Chemistry Derivatization
Bifunctional scaffold with free 5-amino group
Library synthesis and SAR expansion potential
GRK5 Selectivity Profiling
Aminouracil-acetamide chemotype
Isoform selectivity mapping (GRK5 vs. GRK2)
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